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Compound of Interest

Compound Name: PF-4455242 hydrochloride

Cat. No.: B610034 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

PF-4455242 hydrochloride is a selective and short-acting antagonist of the κ-opioid receptor

(KOR).[1][2] Developed by Pfizer, it has been investigated for its potential therapeutic effects in

treating conditions such as bipolar disorder, depression, and substance abuse.[1] As a G

protein-coupled receptor (GPCR), the KOR is involved in modulating pain, mood, and

addiction.[3] PF-4455242 hydrochloride acts by blocking the binding of endogenous opioid

peptides, such as dynorphins, to the KOR, thereby inhibiting its signaling cascade.[3][4]

Accurate preparation of stock solutions is critical for ensuring reproducible and reliable results

in preclinical research. This document provides a detailed protocol for the preparation, storage,

and handling of PF-4455242 hydrochloride stock solutions.

Data Presentation
A summary of the key quantitative data for PF-4455242 hydrochloride is presented in the

table below for easy reference.
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Property Value Source

CAS Number 1322001-35-3 [5]

Molecular Formula C₂₁H₂₉ClN₂O₂S [5]

Molecular Weight 408.99 g/mol [5]

Purity >98% [5]

Appearance Solid powder [5]

Solubility Soluble in DMSO [5]

Storage (Solid)

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

[5]

Storage (Stock Solution)

Short-term (days to weeks): 0 -

4°C. Long-term (months):

-20°C.

[5]

Shelf Life (Solid) >2 years if stored properly [5]

Experimental Protocols
Materials:

PF-4455242 hydrochloride (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution:

Pre-weighing Preparation: Before opening the vial, bring the PF-4455242 hydrochloride
powder to room temperature to prevent condensation.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of PF-
4455242 hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.09 mg of the compound (see calculation below).

Calculation:

Molecular Weight (MW) = 408.99 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 408.99 g/mol = 0.00409 g = 4.09 mg

Solubilization: Add the weighed PF-4455242 hydrochloride to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO. For 4.09 mg, add 1 mL of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (25-30°C) may be used to aid dissolution if necessary.

Storage: Store the resulting 10 mM stock solution in aliquots at -20°C for long-term use to

avoid repeated freeze-thaw cycles. For short-term use, the solution can be stored at 4°C for

up to a week.

Safety Precautions:

PF-4455242 hydrochloride is for research use only and not for human or veterinary use.[5]

Handle the compound and the DMSO solvent in a well-ventilated area, preferably a chemical

fume hood.
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Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Mandatory Visualizations
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Stock Solution Preparation Workflow

Start

Weigh PF-4455242 HCl Powder
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Vortex to Dissolve
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Aliquot into Sterile Tubes
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Store at -20°C (Long-term)
or 4°C (Short-term)

5

End
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PF-4455242 Hydrochloride Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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